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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Reactive
Orange 16 (CAS No. 12225-83-1), a widely utilized monoazo vinyl sulfone dye. Understanding

the solubility of this compound is critical for a range of applications, from textile dyeing and

printing to its use in biological and chemical research. This document collates quantitative and

qualitative solubility data, details experimental protocols for solubility determination, and

presents logical workflows for solvent selection and experimental design.

Core Data Presentation: Solubility Profile of
Reactive Orange 16
The solubility of Reactive Orange 16 is dictated by its molecular structure, which includes

multiple sulfonate groups rendering it highly soluble in aqueous solutions and polar organic

solvents. Conversely, it exhibits poor solubility in non-polar organic solvents. The following

table summarizes the available quantitative and qualitative solubility data.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Remarks

Water H₂O 120 g/L[1] 20

High solubility is

attributed to the

presence of

sulfonate groups.

>150 g/L[1] 80

Solubility

increases

significantly with

temperature.

1 g/L (3mg/3ml)

[2]
Not Specified

This lower

reported value

may refer to a

specific grade or

experimental

conditions.

>200 g/L 20

A composite

reactive orange

dye containing

this chromophore

showed high

solubility.

Methanol CH₃OH
1 g/L (3mg/3ml)

[2]
Not Specified Soluble.

Ethanol C₂H₅OH Soluble[3] Not Specified

Quantitative data

is not readily

available, but it is

known to be

soluble in alcohol

solvents.

Dimethylformami

de (DMF)

(CH₃)₂NC(O)H Readily Soluble Not Specified A common polar

aprotic solvent

for azo dyes;

precise
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quantitative data

is not available.

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Readily Soluble Not Specified

A common polar

aprotic solvent

for azo dyes;

precise

quantitative data

is not available.

Acetone CH₃COCH₃ Soluble Not Specified

General solubility

for acidic azo

dyes in polar

aprotic solvents.

Chloroform CHCl₃

Sparingly

Soluble /

Insoluble

Not Specified

As a non-polar

solvent, it is not

effective for

dissolving highly

polar molecules

like Reactive

Orange 16.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for consistent and reproducible research and

application. Below are detailed methodologies for assessing the solubility of Reactive Orange
16.

Method 1: ISO 105-Z09 Standard for Cold Water
Solubility
This method provides a standardized procedure for determining the solubility of water-soluble

dyes at a set temperature without prior heating.

1. Principle: A series of dye solutions of known concentrations are prepared at 25°C. These

solutions are then filtered under vacuum, and the solubility limit is determined by visual

inspection of any residue on the filter and the time taken for the filtrate to pass through.
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2. Apparatus and Reagents:

400 mL Glass beakers

Thermostatically controlled heating bath with a magnetic stirrer

Heatable Nutsch filter with a suitable filter paper

Vacuum filtration apparatus (suction bottle, vacuum pump)

Stopwatch

Analytical balance

Grade 3 distilled or deionized water

3. Procedure:

Prepare a series of dye concentrations in 200 mL of water at 25°C ± 2°C. The concentration

steps should be chosen based on the expected solubility range.

Weigh the desired amount of Reactive Orange 16 and add it to the water in a beaker while

stirring. The stirring should be maintained for a maximum of 2 or 5 minutes.

Immediately after stirring, filter the solution through the Nutsch filter under vacuum.

Observe the filter paper for any undissolved dye particles. The presence of residue indicates

that the solubility limit has been exceeded.

Record the time it takes for the entire solution to pass through the filter. A significant increase

in filtration time can also indicate the presence of fine, undissolved particles.

The cold water solubility is reported as the highest concentration at which no residue is

observed on the filter paper.

Method 2: Qualitative Filter Paper Spot Test
This is a rapid and straightforward method for estimating solubility, particularly useful for

screening various solvents.
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1. Principle: A concentrated solution of the dye is prepared and a drop is placed on filter paper.

The uniformity of the resulting spot indicates the degree of dissolution.

2. Apparatus and Reagents:

Small test tubes or vials

Glass stirring rod or pipette

Whatman No. 1 filter paper (or equivalent)

The solvent(s) to be tested

3. Procedure:

Prepare a series of dye solutions at different concentrations in the chosen solvent.

Stir the solutions thoroughly for a set period (e.g., 10 minutes) at a controlled temperature.

Using a pipette, draw a small amount of the solution (e.g., 0.5 mL).

Carefully drop the solution onto the center of a piece of filter paper.

Allow the spot to dry completely.

Examine the dried spot. A uniform, evenly spread circle of color indicates complete

dissolution. The presence of a concentrated, undissolved ring of dye in the center of the spot

signifies that the solubility limit has been reached or exceeded.

The solubility is reported as the highest concentration that results in a uniform spot.

Method 3: Quantitative Determination using UV-Vis
Spectrophotometry
This method provides a precise quantitative measurement of solubility by correlating the

absorbance of a saturated solution to its concentration via a calibration curve.
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1. Principle: An excess amount of the dye is dissolved in a solvent to create a saturated

solution. After equilibration, the undissolved solid is removed, and the concentration of the

dissolved dye in the supernatant is determined using a UV-Vis spectrophotometer and a pre-

established calibration curve.

2. Apparatus and Reagents:

UV-Vis Spectrophotometer

Cuvettes (quartz or glass, depending on the wavelength)

Volumetric flasks and pipettes

Centrifuge or filtration system (e.g., syringe filters with a pore size of 0.45 µm)

Shaking incubator or water bath

Analytical balance

The solvent of interest

3. Procedure:

Calibration Curve:

Prepare a stock solution of Reactive Orange 16 of a known concentration in the desired

solvent.

Create a series of standard solutions of decreasing concentrations by serial dilution of the

stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Reactive Orange 16 (approximately 494 nm).

Plot a graph of absorbance versus concentration to generate a calibration curve. The

curve should be linear and pass through the origin.

Saturated Solution Preparation:
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Add an excess amount of Reactive Orange 16 to a known volume of the solvent in a

sealed container.

Agitate the mixture at a constant temperature for a sufficient time (e.g., 24-48 hours) to

ensure equilibrium is reached.

Sample Analysis:

After equilibration, allow the undissolved solid to settle.

Carefully take an aliquot of the supernatant and clarify it by centrifugation or filtration to

remove all solid particles.

Dilute the clear supernatant with the solvent to a concentration that falls within the linear

range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation:

Use the absorbance of the diluted sample and the equation of the line from the calibration

curve to determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution by multiplying the result by

the dilution factor. This value represents the solubility of Reactive Orange 16 in that

solvent at the specified temperature.

Mandatory Visualizations
The following diagrams, generated using Graphviz, illustrate key logical and experimental

workflows related to the solubility of Reactive Orange 16.
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Start: Define Application Requirements

Aqueous System?

Use Water

Yes

Non-Aqueous System

No

End: Solvent Selected

Polar or Non-Polar Solvent Needed?

Polar Aprotic (e.g., DMF, DMSO)
or Alcohol (e.g., Ethanol)

Polar

Non-Polar (e.g., Chloroform)

Non-Polar

Consider Co-solvent System if Necessary

Click to download full resolution via product page

Caption: Logical workflow for selecting a suitable solvent system.
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Preparation

Experiment

Calculation

Prepare Stock Solution
(Known Concentration)

Perform Serial Dilutions
(Create Standards)

Measure Absorbance of Standards
at λmax

Generate Calibration Curve
(Absorbance vs. Concentration)

Determine Concentration of
Diluted Sample from Curve

Prepare Saturated Solution
(Excess Dye in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h)

Separate Supernatant
(Centrifuge/Filter)

Dilute Supernatant to
Linear Range

Measure Absorbance of
Diluted Sample

Calculate Original Concentration
(Apply Dilution Factor)

Result: Solubility (g/L or mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for quantitative solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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